Cas no 174847-65-5 (2-Amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride)

• Product Name: 2-Amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride
• CAS No: 174847-65-5
• MF: C₁₀H₁₆Cl₂N₂O₂
• MW: 267.152240753174
• CID: 5783041
• PubChem ID: 22603368
• Update Time: 2025-06-08

2-Amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-36602297
• SCHEMBL6781615
• 2-amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride
• 174847-65-5
• 2-amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride
• 2-Amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride

• Inchi： 1S/C10H14N2O2.2ClH/c1-12-8-4-2-7(3-5-8)6-9(11)10(13)14;;/h2-5,9,12H,6,11H2,1H3,(H,13,14);2*1H
• InChI Key： MKFDLTUQECTGCJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C(CC1C=CC(=CC=1)NC)N)=O

Computed Properties

• Exact Mass: 266.0588831g/mol
• Monoisotopic Mass: 266.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-Amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride

Introduction to 2-Amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride (CAS No. 174847-65-5)

2-Amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride, identified by its CAS number 174847-65-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif, has garnered attention for its potential applications in drug discovery and molecular biology research. The presence of both amino and carboxylic acid functional groups, coupled with a phenyl ring substituted with a methylamino group, makes it a versatile scaffold for further chemical modifications and biological investigations.

The< strong> molecular structure of 2-amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride consists of a propyl chain linked to an amino group at the second carbon, with another amino group attached to the fourth carbon of the phenyl ring. This configuration endows the compound with both basic and acidic properties, making it amenable to various chemical reactions such as amidation, esterification, and coupling reactions. These properties are particularly valuable in the synthesis of peptidomimetics and other biologically active molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The< strong> pharmacological profile of 2-amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride has been the subject of several studies aimed at elucidating its potential therapeutic applications. Preliminary research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease progression.

One of the most compelling aspects of this compound is its< strong> structural similarity to known bioactive molecules. For instance, its core structure resembles that of some non-peptide inhibitors used in clinical settings. This similarity has prompted researchers to explore its potential as a lead compound for drug development. By leveraging computational methods such as molecular docking and virtual screening, scientists have been able to identify potential binding interactions between this compound and target proteins.

The< strong> synthesis of 2-amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the propyl chain, introduction of the amino groups, and functionalization of the phenyl ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale biological assays.

In terms of< strong> biological activity, studies have shown that this compound can interact with various cellular targets. For example, it has been observed to inhibit the activity of certain kinases and phosphatases, which are critical regulators of cell signaling pathways. Additionally, its ability to modulate neurotransmitter release has raised interest in its potential use as an adjunct therapy for neurological conditions.

The< strong> solubility profile of 2-amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride is another important consideration in its application. The dihydrochloride salt form enhances water solubility, facilitating its use in aqueous-based biological assays and formulations. This property is particularly advantageous for in vitro studies where precise control over concentrations is essential.

Evaluation of< strong> toxicological properties is a critical step in assessing the safety profile of any new compound. Preliminary toxicology studies on 2-amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride have indicated moderate toxicity at higher doses but showed promising safety margins at lower concentrations. Further studies are warranted to fully characterize its toxicological profile.

The< strong> future directions for research on this compound are multifaceted. Continued investigation into its mechanism of action will provide deeper insights into its therapeutic potential. Additionally, exploring derivative compounds through structural modifications may lead to the identification of more potent and selective analogs.

In conclusion, 2-amino-3-[4-(methylamino)phenyl]propanoic acid dihydrochloride (CAS No. 174847-65-5) represents a promising candidate for further development in pharmaceutical research. Its unique structure, combined with preliminary evidence of biological activity, positions it as a valuable tool for investigating novel therapeutic strategies across multiple disease areas.